Cas no 2228974-60-3 (5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2228974-60-3
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 6267086
• PubChem ID: 165756226
• Update Time: 2025-07-15

5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine
• 2228974-60-3
• EN300-1803797

• Inchi： 1S/C9H6FN3O3/c10-6-3-5(1-2-7(6)13(14)15)8-4-12-9(11)16-8/h1-4H,(H2,11,12)
• InChI Key： QSBUGOLQMRTECY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CN=C(N)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine

Introduction to 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2228974-60-3)

5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228974-60-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine features a fused oxazole ring system linked to a phenyl moiety substituted with both fluoro and nitro functional groups. This unique arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the fluoro group at the 3-position and the nitro group at the 4-position of the phenyl ring enhances the compound's lipophilicity and binding affinity, attributes that are highly valued in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The oxazole scaffold, known for its versatility in medicinal chemistry, has been extensively explored for its role in modulating enzyme activity and receptor binding. Specifically, derivatives of oxazole have shown promise in inhibiting kinases, proteases, and other enzymes involved in cancer progression, inflammation, and infectious diseases.

The fluoro and nitro substituents in 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine contribute to its pharmacological profile by influencing both metabolic stability and binding interactions. The electron-withdrawing nature of the nitro group increases the compound's electrophilicity, facilitating interactions with nucleophilic residues in biological targets. Meanwhile, the fluorine atom can enhance metabolic stability by preventing rapid deactivation through hydrolysis or oxidation.

Recent studies have highlighted the potential of this compound as a lead molecule for developing treatments against neurological disorders. The oxazole ring is known to cross the blood-brain barrier efficiently, making it an attractive scaffold for central nervous system (CNS) drug discovery. Additionally, the phenyl ring substituents can be tailored to optimize binding affinity to specific neurotransmitter receptors or enzyme targets involved in conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Another area of interest is the application of 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine in anti-inflammatory therapies. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are amenable to inhibition by small-molecule compounds. The structural features of this compound make it a candidate for modulating inflammatory responses by targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX).

The synthesis of 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and nitro groups into the phenyl ring necessitates specialized synthetic methodologies to avoid unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

In terms of pharmacokinetic properties, 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine exhibits favorable solubility characteristics that enhance oral bioavailability. This is crucial for developing drugs that can be administered orally without significant loss of activity during absorption or distribution in the body. Furthermore, preliminary studies suggest that this compound has a reasonable half-life in vivo, allowing for once-daily dosing regimens which improve patient compliance.

The safety profile of 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine is another critical aspect that has been evaluated through preclinical studies. These investigations have focused on assessing potential toxicity endpoints such as acute toxicity, chronic toxicity, and carcinogenicity. Early results indicate that the compound exhibits low toxicity at therapeutic doses but may require further optimization to minimize off-target effects.

Future directions in research on 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-amine include exploring its mechanism of action in detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how this compound interacts with its biological targets at an atomic level will provide valuable insights into its efficacy and potential for drug development.

Additionally, computational modeling approaches such as molecular docking and virtual screening can be employed to identify analogs of 5-(3-fluoro-4-nitrophenyl)-1,3-oxazol-2-am ine with enhanced potency or selectivity. These computational tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments.

In conclusion,5-(3-fluoro 4nit rophen yl) 1 3 ox az ol 2 am ine (CAS No . 2228974 60 3) represents a promising candidate for further development as a therapeutic agent . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive scaffold for drug discovery efforts targeting neurological disorders , inflammatory diseases , and other conditions . Continued research into this compound holds promise for advancing our understanding of medicinal chemistry principles while providing new opportunities for treating human diseases .